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Introduction

Glucagon-like peptide-1 (GLP-1) is an incretin hormone with well-established roles in glucose
homeostasis. While the full-length active forms of GLP-1 have been extensively studied, recent
research has shed light on the biological activities of its cleavage products. GLP-1(28-
36)amide, a C-terminal nonapeptide of GLP-1, has emerged as a bioactive metabolite with
potential roles in cellular protection and metabolic regulation. This document provides detailed
protocols and application notes for the quantitative measurement of GLP-1(28-36)amide in
plasma samples using a competitive enzyme-linked immunosorbent assay (ELISA).

Disclaimer: Currently, there are no commercially available ELISA kits specifically marketed for
the exclusive detection of GLP-1(28-36)amide. However, the BMA BIOMEDICALS GLP-1 (32-
36) amide ELISA kit (Cat. No. S-1511) has been reported to exhibit 100% cross-reactivity with
GLP-1(28-36)amide, making it a viable tool for its quantification. The following protocols are

based on the specifications of this cross-reactive kit and general competitive ELISA principles.

Principle of the Assay
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This assay is a competitive ELISA. The microplate wells are pre-coated with a capture
antibody. In the assay, a constant amount of biotinylated GLP-1 tracer competes with the
unlabeled GLP-1(28-36)amide present in the sample or standards for a limited number of
binding sites on a specific antiserum. After incubation, the unbound components are washed
away. Streptavidin-Horseradish Peroxidase (HRP) is then added, which binds to the captured
biotinylated tracer. Following another wash step, a substrate solution is added, and the color
development is initiated by the HRP. The intensity of the color is inversely proportional to the
concentration of GLP-1(28-36)amide in the sample. The reaction is stopped, and the
absorbance is measured at 450 nm. A standard curve is generated by plotting the absorbance
values against the known concentrations of the standards, and the concentration of GLP-1(28-
36)amide in the unknown samples is determined by interpolating from this curve.

Quantitative Data Summary

The following table summarizes the key quantitative data for the recommended cross-reactive
ELISA kit (BMA BIOMEDICALS, Cat. No. S-1511).

Parameter Specification
Assay Type Competitive ELISA
Sample Type Extracted Plasma
Assay Range 0 - 500 ng/mL
Average IC50 13 ng/mL

GLP-1 (32-36) amide: 100% GLP-1 (28-36)
amide: 100% GLP-1 (7-36) amide: 100% GLP-1
(9-36) amide: 29% GLP-1 (human): 0% GLP-1
(7-37): 0%

Cross-Reactivity

Species Reactivity Human, Mouse, Rat

Experimental Protocols
I. Plasma Sample Collection and Preparation

Proper sample collection and preparation are crucial for accurate measurements.
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» Blood Collection: Collect whole blood into chilled tubes containing EDTA as an anticoagulant.

o DPP-IV Inhibition: To prevent the degradation of GLP-1 and its metabolites, it is
recommended to add a DPP-1V inhibitor to the collection tubes immediately after blood
collection.

o Centrifugation: Centrifuge the blood samples at 1,000-2,000 x g for 15 minutes at 4°C within
30 minutes of collection.

o Plasma Collection: Carefully aspirate the plasma supernatant into clean polypropylene
tubes.

o Storage: Store the plasma samples at -80°C until use. Avoid repeated freeze-thaw cycles.

o Sample Extraction: As this ELISA kit is formulated for extracted samples, a solid-phase
extraction (SPE) of the plasma is recommended to remove interfering substances. Follow
the manufacturer's instructions for the extraction procedure if provided with the kit, or use a
standard peptide extraction protocol.

Il. Reagent Preparation

Bring all reagents to room temperature before use.

o Wash Buffer: Dilute the concentrated wash buffer with deionized water as per the kit
instructions.

o Standard Dilutions: Reconstitute the standard peptide with the provided standard diluent to
create a stock solution. Perform serial dilutions of the stock solution to generate a standard
curve. A suggested dilution series for the BMA BIOMEDICALS S-1511 kit is as follows:

[¢]

S1: 500 ng/mL

[e]

S2: 125 ng/mL

[e]

S3: 31.25 ng/mL

o

S4:7.81 ng/mL
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o S5:1.95 ng/mL

o S6:0.49 ng/mL

o S0: 0 ng/mL (Blank)

Antiserum and Biotinylated Tracer: Reconstitute the lyophilized antiserum and biotinylated
tracer with the appropriate buffer as instructed in the kit manual.

lll. ELISA Assay Procedure

Add Antiserum: Add 50 pL of the reconstituted antiserum to each well, except for the blank
wells.

Add Standards and Samples: Add 50 L of the prepared standards and extracted plasma
samples to the appropriate wells.

Add Biotinylated Tracer: Add 25 pL of the reconstituted biotinylated tracer to each well,
including the blank wells.

Incubation: Cover the plate with a plate sealer and incubate for the time and temperature
specified in the kit manual (typically 1-2 hours at room temperature).

Washing: Aspirate the contents of the wells and wash the plate 3-5 times with 1X Wash
Buffer. Ensure complete removal of the liquid after the final wash by inverting the plate and
tapping it on absorbent paper.

Add Streptavidin-HRP: Add 100 pL of the Streptavidin-HRP conjugate to each well.

Incubation: Cover the plate and incubate as per the kit's instructions (typically 30-60 minutes
at room temperature).

Washing: Repeat the washing step as described in step 5.
Substrate Addition: Add 100 L of the TMB substrate solution to each well.

Incubation: Incubate the plate in the dark at room temperature for 15-30 minutes, or until a
sufficient color develops.
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o Stop Reaction: Add 100 pL of the stop solution to each well. The color will change from blue
to yellow.

o Read Absorbance: Measure the optical density (OD) of each well at 450 nm using a
microplate reader within 30 minutes of adding the stop solution.

IV. Data Analysis

o Calculate Average Absorbance: Calculate the average absorbance for each set of duplicate
standards, controls, and samples.

o Generate Standard Curve: Subtract the average zero standard OD from all other OD values.
Plot the corrected OD values for the standards against their corresponding concentrations. A
four-parameter logistic (4-PL) curve fit is recommended.

o Calculate Sample Concentrations: Determine the concentration of GLP-1(28-36)amide in
the samples by interpolating their average OD values from the standard curve. Multiply by
the dilution factor if the samples were diluted.

Visualizations
Signaling Pathway of GLP-1(28-36)amide
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Caption: Signaling pathway of GLP-1(28-36)amide.

Experimental Workflow for GLP-1(28-36)amide ELISA
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Caption: Experimental workflow for GLP-1(28-36)amide ELISA.
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e To cite this document: BenchChem. [Application Notes: Measurement of GLP-1(28-36)amide
in Plasma]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10825011/docs#application-notes-measurement-of-
glp-1-28-36-amide-in-plasmal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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